Cas no 2171824-09-0 (3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro5.5undecane)

• Product name: 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171824-09-0
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5902239
• PubChem ID: 165508328

3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro5.5undecane
• 2171824-09-0
• 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1279323

• Inchi： 1S/C15H29NO/c1-13(2,3)12-10-16-15(17-11-12)8-6-14(4,5)7-9-15/h12,16H,6-11H2,1-5H3
• InChI Key： IEDXDXSVFXKMAG-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C)C)CNC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 3.8

Additional information on 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro5.5undecane

3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2171824-09-0): A Novel Spiro Compound with Promising Applications in Pharmaceutical and Material Sciences

3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane is a unique spiro compound characterized by its complex molecular architecture, which includes a spiro[5.5]undecane core with a 1-oxa-5-aza heterocyclic system. This molecule, identified by the CAS No. 2171824-09-0, represents a significant advancement in the design of multifunctional scaffolds for drug development and functional material synthesis. The structural features of this compound, including the presence of tert-butyl and dimethyl groups, contribute to its distinct chemical stability and potential for molecular interactions.

Recent studies on 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane have highlighted its role in the development of novel pharmaceutical agents. The spiro framework, combined with the heterocyclic ring system, provides a versatile platform for the incorporation of bioactive moieties. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of various derivatives with enhanced pharmacological properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the use of 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane as a building block for the creation of compounds with potential anti-inflammatory and neuroprotective activities.

The 1-oxa-5-aza heterocyclic system in 3-tert-butyl-9,9-dimyethyl-1-oxa-5-azaspiro[5.5]undecane is particularly noteworthy for its ability to modulate molecular interactions. This feature has been leveraged in the design of ligands targeting specific protein domains, such as G-protein coupled receptors (GPCRs) and ion channels. The introduction of the tert-butyl group at the 3-position further enhances the compound's hydrophobicity, which is critical for its application in drug delivery systems. A 2024 study in *Advanced Materials* showcased the use of this compound in the development of stimuli-responsive hydrogels, where its structural rigidity and solubility properties were exploited to create materials with tunable mechanical strength.

From a synthetic perspective, the preparation of 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane involves a series of well-defined steps that highlight the importance of stereochemical control. The spiro[5.5]undecane core is typically synthesized through a ring-closing metathesis reaction, followed by the introduction of the heterocyclic functionalities. The use of catalytic methods has been optimized to achieve high yields and purity, as reported in a 2023 paper in *Organic Letters*. These synthetic strategies have enabled the scalable production of this compound, making it a viable candidate for large-scale applications in the pharmaceutical industry.

Applications of 3-tert- butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane extend beyond traditional pharmaceutical uses. In the field of material science, this compound has been explored for its potential in the development of organic semiconductors. The conjugated structure of the spiro framework, combined with the electron-donating properties of the dimethyl groups, has been shown to improve charge transport properties in polymer-based materials. A 2024 study in *ACS Applied Materials & Interfaces* demonstrated the use of this compound as a dopant in organic light-emitting diodes (OLEDs), where it enhanced the electroluminescence efficiency by up to 15%.

Environmental and safety considerations are also critical in the evaluation of 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane. While its chemical stability is a key advantage, the compound's biodegradation profile has been studied to ensure its compatibility with regulatory standards. A 2023 report in *Environmental Science & Technology* indicated that the compound undergoes rapid degradation in aqueous environments, which reduces its potential ecological impact. These findings underscore the importance of sustainable synthesis methods and lifecycle analysis in the development of new chemical entities.

Current research trends indicate that 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane is being increasingly integrated into multidisciplinary approaches. Collaborative efforts between medicinal chemists, materials scientists, and biologists are driving the exploration of its applications in personalized medicine and smart materials. For example, the compound's ability to form supramolecular assemblies has been harnessed in the design of drug delivery systems that release therapeutic agents in response to physiological stimuli such as pH or temperature changes.

In conclusion, 3-tert-butyl-9,9-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2171824-09-0) represents a versatile scaffold with significant potential across various scientific disciplines. Its unique structural features, combined with the adaptability of its functional groups, make it a valuable tool for the development of next-generation pharmaceuticals and advanced materials. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing complex challenges in healthcare and technology.